Cas no 850074-81-6 (Ethyl 5-(4-formylphenyl)thiophene-2-carboxylate)

• Product Name: Ethyl 5-(4-formylphenyl)thiophene-2-carboxylate
• CAS No: 850074-81-6
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• MDL: MFCD06659536
• CID: 1087649
• PubChem ID: 2763456
• Update Time: 2025-10-30

Ethyl 5-(4-formylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(4-formylphenyl)thiophene-2-carboxylate
• Ethyl 5-(4-formylphenyl)-2-thiophenecarboxylate
• SCHEMBL1436688
• 12X-0704
• AKOS005069646
• 850074-81-6
• 2-Thiophenecarboxylic acid, 5-(4-formylphenyl)-, ethyl ester
• Ethyl5-(4-formylphenyl)thiophene-2-carboxylate
• MFCD06659536
• DTXSID30376967
• J-521065
• G68683

• MDL： MFCD06659536
• Inchi： 1S/C14H12O3S/c1-2-17-14(16)13-8-7-12(18-13)11-5-3-10(9-15)4-6-11/h3-9H,2H2,1H3
• InChI Key： FLDQOSNQMGRVAL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC=C1C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 260.05071541g/mol
• Monoisotopic Mass: 260.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Melting Point: 89-91°

Ethyl 5-(4-formylphenyl)thiophene-2-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 5-(4-formylphenyl)thiophene-2-carboxylate

Comprehensive Overview of Ethyl 5-(4-formylphenyl)thiophene-2-carboxylate (CAS No. 850074-81-6)

Ethyl 5-(4-formylphenyl)thiophene-2-carboxylate (CAS No. 850074-81-6) is a high-value organic compound widely recognized for its versatile applications in pharmaceutical intermediates, material science, and specialty chemicals. This compound features a unique molecular structure combining a thiophene ring with a formylphenyl group, making it a critical building block for synthesizing advanced materials and bioactive molecules. Its CAS number 850074-81-6 ensures precise identification in global chemical databases, catering to researchers and industrial users.

In recent years, the demand for Ethyl 5-(4-formylphenyl)thiophene-2-carboxylate has surged due to its role in developing OLED materials and photovoltaic devices, aligning with the growing focus on renewable energy and sustainable technologies. The compound’s formyl group allows for further functionalization, enabling customization for specific applications such as fluorescent probes or polymeric sensors. Researchers frequently search for "thiophene derivatives in optoelectronics" or "CAS 850074-81-6 synthesis methods," reflecting its relevance in cutting-edge scientific inquiries.

From a synthetic chemistry perspective, Ethyl 5-(4-formylphenyl)thiophene-2-carboxylate is synthesized via cross-coupling reactions, often involving palladium catalysts or Suzuki-Miyaura protocols. Its purity and stability are critical for downstream applications, prompting discussions on "purification techniques for thiophene esters" in academic forums. The compound’s ethyl ester moiety enhances solubility in organic solvents, facilitating its use in solution-based processes like thin-film deposition or nanomaterial fabrication.

The pharmaceutical industry also explores CAS 850074-81-6 as a precursor for heterocyclic drug candidates, particularly in kinase inhibitor development. Its thiophene core mimics bioactive scaffolds found in FDA-approved drugs, driving interest in "thiophene-based medicinal chemistry." Regulatory compliance and green chemistry principles are increasingly emphasized, with queries like "eco-friendly synthesis of Ethyl 5-(4-formylphenyl)thiophene-2-carboxylate" gaining traction.

Analytical characterization of Ethyl 5-(4-formylphenyl)thiophene-2-carboxylate typically involves NMR spectroscopy, HPLC, and mass spectrometry to confirm structural integrity. Suppliers often highlight "high-purity CAS 850074-81-6" to meet stringent research standards. Storage recommendations focus on anhydrous conditions to preserve the formyl group’s reactivity, addressing common concerns about compound stability.

In summary, Ethyl 5-(4-formylphenyl)thiophene-2-carboxylate (CAS No. 850074-81-6) bridges multiple scientific disciplines, from advanced materials to drug discovery. Its adaptability and functional groups make it a staple in innovation-driven sectors, while SEO trends underscore its importance in queries like "buy Ethyl 5-(4-formylphenyl)thiophene-2-carboxylate" or "thiophene derivatives for organic electronics." As research evolves, this compound will remain pivotal in addressing global challenges through chemistry.